Cas no 25127-29-1 (Crebanine)

• Product Name: Crebanine
• CAS No: 25127-29-1
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 258941
• PubChem ID: 159999
• Update Time: 2025-04-19

Crebanine Chemical and Physical Properties

Names and Identifiers

• crebanine
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, (7R)-
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, ...
• Crebanin
• [ "8", "9-Dimethoxy-1", "2-methylenedioxyaporphine" ]
• 8
• 8,9-Dimethoxy-1,2-(methylenedioxy)aporphine
• Aporphine, 8,9-dimethoxy-1,2-(methylenedioxy)-
• 9,10-dimethoxy-7-methyl-6,7,7a,8-tetrahydro-5h-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinoline
• AC-34392
• FT-0776744
• 15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene
• (12R)-15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.0^{2,6.0^{8,20.0^{14,19]icosa-1(20),2(6),7,14(19),15,17-hexaene
• CHEMBL604339
• 25127-29-1
• DTXSID80947989
• 1,2-methylenedioxy-8,9-dimethoxyaporphine
• (12R)-15,16-Dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene
• 5H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinoline, 6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, (R)-
• A877697
• L-crebanine
• AKOS032948508
• 9,10-Dimethoxy-7-methyl-6,7,7a,8-tetrahydro-2H,5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinoline
• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline, 6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, (7R)-
• HY-N2255
• CHEMBL1989287
• CID 333544
• NCI60_002939
• s9182
• AKOS037514600
• CS-0019584
• NSC335648
• MS-25170
• NSC-335648
• CCG-267911
• UVDQDNQWGQFIAO-UHFFFAOYSA-N
• Aporphine, 8,9-dimethoxy-1,2-(methylenedioxy)-(8CI)
• L-CBN
• DA-62497
• 15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo(10.7.1.02,6.08,20.014,19)icosa-1(20),2(6),7,14(19),15,17-hexaene
• 15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.0(2),?.0?,(2)?.0(1)?,(1)?]icosa-1(20),2(6),7,14(19),15,17-hexaene
• Crebanine

• Inchi： 1S/C20H21NO4/c1-21-7-6-11-8-16-20(25-10-24-16)18-12-4-5-15(22-2)19(23-3)13(12)9-14(21)17(11)18/h4-5,8,14H,6-7,9-10H2,1-3H3
• InChI Key： UVDQDNQWGQFIAO-UHFFFAOYSA-N
• SMILES： O1COC2=CC3CCN(C)C4CC5C(=C(C=CC=5C(=C12)C4=3)OC)OC

Computed Properties

• Exact Mass: 339.14700
• Monoisotopic Mass: 339.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2
• Molecular Weight: 339.4
• XLogP3: 3.2

Experimental Properties

• Color/Form: Cryst.
• Density: 1.266
• Boiling Point: 488.2°Cat760mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.615
• PSA: 40.16000
• LogP: 3.12250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines